Cas no 2228476-49-9 ((3-bromo-4-fluorophenyl)methyl sulfamate)

• Product Name: (3-bromo-4-fluorophenyl)methyl sulfamate
• CAS No: 2228476-49-9
• MF: C₇H₇BrFNO₃S
• MW: 284.102783441544
• CID: 5913865
• PubChem ID: 165798833
• Update Time: 2025-06-29

(3-bromo-4-fluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-fluorophenyl)methyl sulfamate
• 2228476-49-9
• EN300-1990927

• Inchi： 1S/C7H7BrFNO3S/c8-6-3-5(1-2-7(6)9)4-13-14(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： XOSSAXKLUIVQOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)COS(N)(=O)=O)F

Computed Properties

• Exact Mass: 282.93140g/mol
• Monoisotopic Mass: 282.93140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on (3-bromo-4-fluorophenyl)methyl sulfamate

Introduction to (3-Bromo-4-Fluorophenyl)Methyl Sulfamate (CAS No 2228476-49-9)

The compound (3-bromo-4-fluorophenyl)methyl sulfamate (CAS No 2228476-49-9) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile applications in drug design and agrochemicals. The sulfonamide functional group plays a pivotal role in modulating the physicochemical properties of the molecule, making it a valuable building block in modern chemical research.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (3-bromo-4-fluorophenyl)methyl sulfamate. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to synthesize this compound with high purity and yield. The presence of both bromine and fluorine substituents on the aromatic ring introduces unique electronic effects, which can be exploited for tuning the reactivity and selectivity of the molecule in various chemical transformations.

One of the most promising applications of (3-bromo-4-fluorophenyl)methyl sulfamate lies in its potential as an intermediate in drug discovery. The sulfonamide group is known to exhibit favorable pharmacokinetic properties, such as good bioavailability and metabolic stability. Recent studies have highlighted its role in the development of novel inhibitors targeting key enzymes involved in inflammatory diseases and cancer. For instance, researchers have demonstrated that derivatives of this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways.

In addition to its therapeutic potential, (3-bromo-4-fluorophenyl)methyl sulfamate has also found utility in agrochemicals. Its ability to act as a bioisostere for other functional groups makes it a valuable tool in designing pesticides with enhanced efficacy and reduced environmental impact. Recent field trials have shown that certain analogs of this compound exhibit potent activity against phytopathogenic fungi, offering a sustainable solution to crop protection challenges.

The environmental impact of (3-bromo-4-fluorophenyl)methyl sulfamate has been a subject of recent scrutiny. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid degradation under UV light and microbial action, minimizing its persistence in natural ecosystems. This finding is particularly reassuring for its application in agricultural settings, where eco-friendly practices are increasingly prioritized.

Looking ahead, the exploration of (3-bromo-4-fluorophenyl)methyl sulfamate continues to be a vibrant area of research. Scientists are actively investigating its potential as a precursor for advanced materials, such as stimuli-responsive polymers and nanomaterials. The unique combination of electronic properties and functional groups in this molecule offers exciting opportunities for innovation across multiple disciplines.

In conclusion, (3-bromo-4-fluorophenyl)methyl sulfamate (CAS No 2228476-49-9) stands out as a multifaceted chemical entity with diverse applications spanning drug discovery, agrochemicals, and materials science. Its distinctive chemical structure and versatile functional groups make it an invaluable tool for researchers seeking to address complex challenges in these fields. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an even more prominent role in shaping future advancements in chemistry and related disciplines.